Cas no 956165-79-0 (3-[(3,4-Dichlorobenzyl)sulfinyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole)

• Product Name: 3-[(3,4-Dichlorobenzyl)sulfinyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• CAS No: 956165-79-0
• MF: C₂₃H₁₆Cl₂F₃N₃O₂S
• MW: 526.35825252533
• CID: 5015598
• Update Time: 2023-08-25

3-[(3,4-Dichlorobenzyl)sulfinyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dichlorophenyl)methanesulfinyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• 3-[(3,4-dichlorobenzyl)sulfinyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• 3-[(3,4-Dichlorobenzyl)sulfinyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole

• Inchi： 1S/C23H16Cl2F3N3O2S/c24-19-10-9-15(11-20(19)25)14-34(32)22-30-29-21(31(22)17-6-2-1-3-7-17)13-33-18-8-4-5-16(12-18)23(26,27)28/h1-12H,13-14H2
• InChI Key： FMGZLBSUBYBKGN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CS(C1=NN=C(COC2C=CC=C(C(F)(F)F)C=2)N1C1C=CC=CC=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 686
• XLogP3: 5.8
• Topological Polar Surface Area: 76.2